Cas no 1705743-57-2 (2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 1705743-57-2
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5347212
• Update Time: 2025-11-07

2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylisoxazol-4-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• (3,5-dimethyl-1,2-oxazol-4-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• Inchi： 1S/C18H20N6O3/c1-11-16(12(2)26-22-11)18(25)24-7-3-4-13(10-24)8-15-21-17(23-27-15)14-9-19-5-6-20-14/h5-6,9,13H,3-4,7-8,10H2,1-2H3
• InChI Key： DLKZKGAJZJNRHE-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(C3C(C)=NOC=3C)=O)CCC2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

Comprehensive Analysis of 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 1705743-57-2) and Its Applications

The compound 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 1705743-57-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazine core linked to a 1,2,4-oxadiazole moiety and a 3,5-dimethyl-1,2-oxazole derivative, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's CAS No. 1705743-57-2 has been frequently searched in scientific databases, reflecting its growing relevance. Its oxadiazole and oxazole components are known for their bioisosteric properties, which can enhance drug-like characteristics such as metabolic stability and binding affinity. This aligns with the current trend of optimizing small-molecule therapeutics for improved pharmacokinetics.

One of the most intriguing aspects of 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is its potential role in addressing undruggable targets. With the rise of AI-driven drug discovery, compounds like this are being screened for interactions with previously inaccessible proteins. The pyrazine ring, in particular, is a versatile scaffold that can engage in hydrogen bonding and π-π stacking, making it valuable for fragment-based drug design. This has led to increased interest in its synthesis and derivatization.

From a synthetic chemistry perspective, the preparation of CAS No. 1705743-57-2 involves multi-step reactions, including cyclization and amide coupling strategies. The presence of the 1,2,4-oxadiazole ring requires careful optimization to avoid side reactions, a topic frequently discussed in organic chemistry forums. Researchers are also exploring greener synthetic routes, such as catalysis and microwave-assisted synthesis, to improve yields and reduce environmental impact—a hot topic in sustainable chemistry.

The compound's potential applications extend beyond therapeutics. Its fluorescent properties, attributed to the conjugated pyrazine-oxadiazole system, make it a candidate for bioimaging probes. This aligns with the growing demand for multifunctional molecules in diagnostics and theranostics. Additionally, its stability under physiological conditions has sparked interest in its use as a molecular scaffold for designing enzyme inhibitors or receptor agonists.

In conclusion, 2-(5-{[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 1705743-57-2) represents a fascinating intersection of medicinal chemistry, materials science, and biotechnology. Its structural complexity and functional versatility position it as a valuable tool for addressing contemporary challenges in drug development and molecular engineering. As research progresses, this compound is likely to play a pivotal role in the next generation of bioactive molecules.